N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide
Overview
Description
N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide is a chemical compound with the CAS Number: 1609400-51-2 . It has a molecular weight of 360.29 . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide is 1S/C16H25NO3.BrH/c1-18-14-9-12 (10-15 (19-2)16 (14)20-3)11-17-13-7-5-4-6-8-13;/h9-10,13,17H,4-8,11H2,1-3H3;1H . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide is a solid at room temperature . It has a molecular weight of 360.29 .Scientific Research Applications
Synthesis of Novel Organic Compounds
N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide: serves as a precursor in the synthesis of various organic compounds. Its structure allows for the introduction of the trimethoxybenzyl group into new molecules, which can be pivotal in the development of new drugs and materials .
Pharmacological Research
This compound is utilized in pharmacological research to study its interaction with biological systems. It may act as a ligand for certain receptors or enzymes, providing insights into receptor binding and enzyme inhibition, which is crucial for drug development .
Material Science
In material science, N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide can be used to modify the properties of materials. For instance, it could be incorporated into polymers to alter their thermal stability or mechanical strength .
Chemical Synthesis
Researchers employ this compound in chemical synthesis as a building block. Its reactive sites enable it to undergo various chemical reactions, making it a versatile reagent for constructing complex molecules .
Chromatography
Due to its unique chemical properties, this compound can be used as a standard or reference material in chromatographic analysis to help identify and quantify similar compounds in mixtures .
Safety and Hazards
properties
IUPAC Name |
N-[(3,4,5-trimethoxyphenyl)methyl]cyclohexanamine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.BrH/c1-18-14-9-12(10-15(19-2)16(14)20-3)11-17-13-7-5-4-6-8-13;/h9-10,13,17H,4-8,11H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKLYTTUGVBIUNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CNC2CCCCC2.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4,5-trimethoxybenzyl)cyclohexanamine hydrobromide | |
CAS RN |
1609400-51-2 |
Source
|
| Record name | Benzenemethanamine, N-cyclohexyl-3,4,5-trimethoxy-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1609400-51-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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